Aspinonene

• Molecular Formula: C9H16O4
• Molecular Weight: 188.22 g/mol
• InChI: InChI=1S/C9H16O4/c1-6(11)3-4-9(12,5-10)8-7(2)13-8/h3-4,6-8,10-12H,5H2,1-2H3/t6?,7?,8?,9-/m1/s1
• InChIKey: ZXCYAEKEHIEQHD-RLKGBJSKSA-N

Aspinonene: C9 Epoxide Pentaketide

Aspinonene (CAS 157676-96-5) is a fungal secondary metabolite belonging to the class of branched pentaketides [1]. It is characterized by a C9 epoxide core, as confirmed by X-ray crystallographic analysis of its dibromobenzoate derivative, and possesses multiple reactive functional groups including epoxide, hydroxyl, and alkene moieties [2]. Isolated from the culture broth of Aspergillus ochraceus (strain FH-A 6692) and also found in the marine-derived fungus Aspergillus ostianus (strain 01F313), aspinonene represents a key scaffold within the aspyrone-related pentaketide family [3][4].

• [1] Fuchser, J., & Zeeck, A. (1994). Secondary Metabolites by Chemical Screening, 28. Aspinonene, a New Multifunctional Fungal Metabolite. Liebigs Annalen der Chemie, 1994(8), 831-835. View Source
• [2] Fuchser, J., & Zeeck, A. (1994). Secondary Metabolites by Chemical Screening, 28. Aspinonene, a New Multifunctional Fungal Metabolite. Liebigs Annalen der Chemie, 1994(8), 831-835. View Source
• [3] Fuchser, J., & Zeeck, A. (1994). Secondary Metabolites by Chemical Screening, 28. Aspinonene, a New Multifunctional Fungal Metabolite. Liebigs Annalen der Chemie, 1994(8), 831-835. View Source
• [4] Kito, K., Ookura, R., Yoshida, S., Namikoshi, M., Ooi, T., & Kusumi, T. (2007). Pentaketides Relating to Aspinonene and Dihydroaspyrone from a Marine-Derived Fungus, Aspergillus ostianus. Journal of Natural Products, 70(12), 2022-2025. View Source

Why Aspinonene Substitution Fails

Generic substitution of aspinonene with closely related pentaketides such as aspyrone, dihydroaspyrone, or aspinotriols is scientifically invalid due to fundamental differences in their core chemical structures, biosynthetic origins, and resulting functional profiles. Aspinonene is a C9 epoxide, while aspyrone is a δ-lactone, representing a divergent biosynthetic fate from a common pentaketide intermediate [1]. This structural divergence is dictated by distinct enzymatic processing: reduction yields aspinonene, while oxidation yields aspyrone [2]. Furthermore, the absolute stereochemistry and functional group arrangement differ significantly among congeners, as demonstrated by the fact that aspinotriols A and B, despite being diastereomers, exhibit nearly superimposable NMR spectra but distinct biological behaviors [3]. Consequently, interchangeability is not supported by chemical or biological evidence; each compound occupies a unique position in the pentaketide chemical space.

• [1] Fuchser, J., Thiericke, R., & Zeeck, A. (1995). Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. Journal of the Chemical Society, Perkin Transactions 1, (15), 1663-1666. View Source
• [2] Fuchser, J., Thiericke, R., & Zeeck, A. (1995). Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. Journal of the Chemical Society, Perkin Transactions 1, (15), 1663-1666. View Source
• [3] Kito, K., Ookura, R., Yoshida, S., Namikoshi, M., Ooi, T., & Kusumi, T. (2007). Pentaketides Relating to Aspinonene and Dihydroaspyrone from a Marine-Derived Fungus, Aspergillus ostianus. Journal of Natural Products, 70(12), 2022-2025. View Source

Aspinonene Differentiation Evidence

Epoxide vs. Lactone Core Scaffold

Aspinonene possesses a C9 epoxide core, whereas its closest structural analog, aspyrone, is a δ-lactone. This fundamental difference arises from a biosynthetic branching point where a common pentaketide intermediate is either reduced to yield aspinonene or oxidized to yield aspyrone [1]. The epoxide functional group in aspinonene is a strained, reactive three-membered ring (molecular weight: 188.22 g/mol, formula C9H16O4), while the lactone in aspyrone is a more stable six-membered ring (molecular weight: 184.19 g/mol, formula C9H12O4) [2]. This structural distinction directly impacts chemical reactivity, with the epoxide being susceptible to nucleophilic ring-opening, a feature absent in the lactone.

Evidence Dimension	Core Chemical Scaffold
Target Compound Data	C9 Epoxide
Comparator Or Baseline	Aspyrone: δ-Lactone
Quantified Difference	Different ring systems; 4 Da mass difference (188.22 vs 184.19)
Conditions	Structural elucidation by X-ray crystallography and NMR; biosynthesis studies in Aspergillus ochraceus

Why This Matters

The distinct core scaffold dictates fundamentally different chemical reactivity and potential biological interactions, making aspinonene the specific reagent of choice for studies requiring epoxide chemistry or investigating reduced pentaketide pathways.

• [1] Fuchser, J., Thiericke, R., & Zeeck, A. (1995). Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. Journal of the Chemical Society, Perkin Transactions 1, (15), 1663-1666. View Source
• [2] Fuchser, J., & Zeeck, A. (1994). Secondary Metabolites by Chemical Screening, 28. Aspinonene, a New Multifunctional Fungal Metabolite. Liebigs Annalen der Chemie, 1994(8), 831-835. View Source

Reduction vs. Oxidation Pathway

Feeding experiments with [13C]-labelled acetates and [18O2] to Aspergillus ochraceus (DSM-7428) demonstrated that aspinonene and aspyrone are co-metabolites derived from a common pentaketide intermediate [1]. This intermediate, a hypothetical bisepoxide, undergoes divergent enzymatic processing: reduction yields aspinonene, while oxidation yields aspyrone. Critically, both pathways are simultaneously active in A. ochraceus, but can be directed: increasing dissolved oxygen concentration during fermentation favors aspyrone production, whereas standard or lower oxygen conditions favor aspinonene [2]. This provides a quantifiable, condition-dependent control point for selective production.

Evidence Dimension	Biosynthetic Fate of Common Intermediate
Target Compound Data	Reduction pathway
Comparator Or Baseline	Aspyrone: Oxidation pathway
Quantified Difference	Directed by oxygen concentration; high O2 favors aspyrone, low O2 favors aspinonene
Conditions	Fermentation of A. ochraceus (DSM-7428) with isotopically labeled precursors

Why This Matters

Understanding this biosynthetic branch point is crucial for researchers aiming to optimize the production of specific pentaketides or to study the regulation of secondary metabolism in fungi; it provides a tangible experimental lever to control metabolic flux.

• [1] Fuchser, J., Thiericke, R., & Zeeck, A. (1995). Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. Journal of the Chemical Society, Perkin Transactions 1, (15), 1663-1666. View Source
• [2] Fuchser, J., Thiericke, R., & Zeeck, A. (1995). Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. Journal of the Chemical Society, Perkin Transactions 1, (15), 1663-1666. View Source

Source Organism: Marine vs. Terrestrial

Aspinonene has been isolated from both the terrestrial fungus Aspergillus ochraceus (strain FH-A 6692) and the marine-derived fungus Aspergillus ostianus (strain 01F313), the latter collected in Pohnpei and cultured in bromine-modified artificial seawater [1][2]. In contrast, the closely related analog dihydroaspyrone was co-isolated only from the marine A. ostianus, not from the terrestrial A. ochraceus under standard screening conditions [3]. This differential occurrence suggests that the marine environment, specifically the presence of bromide ions, may influence the production of certain pentaketide congeners. The isolation of aspinonene from multiple Aspergillus species, including A. melleus, supports its use as a chemotaxonomic marker for the genus [4].

Evidence Dimension	Occurrence in Fungal Species/Environment
Target Compound Data	Isolated from A. ochraceus (terrestrial) and A. ostianus (marine, bromine-modified)
Comparator Or Baseline	Dihydroaspyrone: Isolated from A. ostianus (marine) but not from terrestrial A. ochraceus
Quantified Difference	Aspinonene has broader species occurrence; co-metabolite profile differs by environment
Conditions	Comparative analysis of culture extracts from different Aspergillus strains

Why This Matters

This environmental and species-specific co-occurrence pattern is essential for researchers studying marine fungal secondary metabolism, halogenated natural product biosynthesis, or chemotaxonomic classification of Aspergillus species.

• [1] Fuchser, J., & Zeeck, A. (1994). Secondary Metabolites by Chemical Screening, 28. Aspinonene, a New Multifunctional Fungal Metabolite. Liebigs Annalen der Chemie, 1994(8), 831-835. View Source
• [2] Kito, K., Ookura, R., Yoshida, S., Namikoshi, M., Ooi, T., & Kusumi, T. (2007). Pentaketides Relating to Aspinonene and Dihydroaspyrone from a Marine-Derived Fungus, Aspergillus ostianus. Journal of Natural Products, 70(12), 2022-2025. View Source
• [3] Kito, K., Ookura, R., Yoshida, S., Namikoshi, M., Ooi, T., & Kusumi, T. (2007). Pentaketides Relating to Aspinonene and Dihydroaspyrone from a Marine-Derived Fungus, Aspergillus ostianus. Journal of Natural Products, 70(12), 2022-2025. View Source
• [4] El-Sayed, A. S. A., et al. (2024). A New Pair of Pentaketide Diastereoisomers from Aspergillus melleus YIM PHI001. Natural Product Research, 38(10), 1653-1661. View Source

Chemotaxonomic Marker Utility

Aspinonene, along with aspinotriols A and B, has been identified as a potential chemotaxonomic marker for the genus Aspergillus [1]. In a study isolating compounds from Aspergillus melleus YIM PHI001, aspinonene was one of several pentaketides used to differentiate species within the genus. In contrast, the compound mellein, also isolated from the same fungus, showed broad antibiotic activity against test pathogens [2]. This distinction highlights that while mellein is valued for its bioactivity, aspinonene's value lies in its consistent presence across Aspergillus species, making it a reliable taxonomic indicator rather than a primary antimicrobial agent.

Evidence Dimension	Taxonomic Specificity and Application
Target Compound Data	Identified as a chemotaxonomic marker for Aspergillus species
Comparator Or Baseline	Mellein: Broad antibiotic activity, not a specific chemotaxonomic marker
Quantified Difference	Different utility: taxonomic marker vs. antimicrobial agent
Conditions	Analysis of secondary metabolites from Aspergillus melleus

Why This Matters

For researchers in fungal taxonomy, ecology, or natural product dereplication, the presence of aspinonene provides a specific, analytically verifiable signature for the presence of Aspergillus species, aiding in species identification and strain differentiation.

• [1] El-Sayed, A. S. A., et al. (2024). A New Pair of Pentaketide Diastereoisomers from Aspergillus melleus YIM PHI001. Natural Product Research, 38(10), 1653-1661. View Source
• [2] El-Sayed, A. S. A., et al. (2024). A New Pair of Pentaketide Diastereoisomers from Aspergillus melleus YIM PHI001. Natural Product Research, 38(10), 1653-1661. View Source

Functional Group Diversity

Aspinonene possesses a unique array of functional groups, including an epoxide, secondary alcohols, and an alkene, all within a compact C9 framework [1]. This density of orthogonal reactive handles is rare among pentaketides. For example, while aspyrone contains a lactone and an epoxide, it lacks the same combination of hydroxyl and alkene groups . The reactivity of aspinonene's functional groups has been systematically studied through acylation, silylation, ketalization, and oxidation reactions, demonstrating its versatility as a chiral building block for more complex syntheses [2]. Its three hydrogen bond donors and four hydrogen bond acceptors, as calculated from its molecular properties, further underscore its potential for supramolecular interactions [3].

Evidence Dimension	Functional Group Count and Diversity
Target Compound Data	Epoxide, multiple alcohols, alkene; 3 H-bond donors, 4 H-bond acceptors
Comparator Or Baseline	Aspyrone: Lactone, epoxide; fewer H-bond donors
Quantified Difference	Aspinonene has a higher functional group density and different reactivity profile
Conditions	Chemical reactivity studies; molecular descriptor analysis

Why This Matters

For synthetic chemists, the higher functional group density and distinct reactivity profile of aspinonene make it a more versatile starting material for constructing complex, stereochemically rich molecules compared to its lactone-containing analog.

• [1] Fuchser, J., & Zeeck, A. (1994). Secondary Metabolites by Chemical Screening, 28. Aspinonene, a New Multifunctional Fungal Metabolite. Liebigs Annalen der Chemie, 1994(8), 831-835. View Source
• [2] Fuchser, J., & Zeeck, A. (1994). Secondary Metabolites by Chemical Screening, 28. Aspinonene, a New Multifunctional Fungal Metabolite. Liebigs Annalen der Chemie, 1994(8), 831-835. View Source
• [3] Aspinonene chemical properties. Chem960. View Source

Aspinonene Research & Industrial Applications

Fungal Pentaketide Biosynthesis

Given the biosynthetic branching point where aspinonene (reduction) and aspyrone (oxidation) are formed from the same intermediate [1], researchers can use aspinonene as a key analyte to study and manipulate the activity of the reductase responsible for its production. Fermentation optimization studies can be designed to favor aspinonene accumulation by controlling dissolved oxygen levels, making it an ideal tool for probing the regulation of secondary metabolism in Aspergillus ochraceus [2].

Chemotaxonomic Screening

Aspinonene serves as a reliable chemotaxonomic marker for the genus Aspergillus [1]. Its detection in culture extracts, via HPLC or LC-MS, can rapidly confirm the presence of Aspergillus species in environmental samples or aid in the dereplication of known compounds during natural product discovery programs. This is particularly useful when screening marine-derived fungal isolates, where aspinonene's occurrence alongside dihydroaspyrone in A. ostianus provides a specific chemical signature [2].

Chiral Building Block for Synthesis

The dense and diverse functional group array of aspinonene—including a reactive epoxide, multiple alcohols, and an alkene—makes it a highly attractive chiral building block for the synthesis of complex natural product derivatives or novel chemical entities [1]. Its established reactivity under acylation, silylation, ketalization, and oxidation conditions [2] provides synthetic chemists with multiple orthogonal entry points for structural elaboration, a distinct advantage over simpler pentaketide scaffolds.

Reference Standard for Pentaketide Analysis

Due to its well-characterized structure via X-ray crystallography [1] and its established occurrence in multiple Aspergillus species, aspinonene is an ideal reference standard for developing and validating analytical methods (e.g., NMR, LC-MS) aimed at identifying and quantifying pentaketides in complex fungal extracts. Its distinct spectroscopic profile ensures accurate and unambiguous identification in metabolomics studies.

• [1] Fuchser, J., Thiericke, R., & Zeeck, A. (1995). Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. Journal of the Chemical Society, Perkin Transactions 1, (15), 1663-1666. View Source
• [2] Fuchser, J., Thiericke, R., & Zeeck, A. (1995). Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. Journal of the Chemical Society, Perkin Transactions 1, (15), 1663-1666. View Source
• [3] El-Sayed, A. S. A., et al. (2024). A New Pair of Pentaketide Diastereoisomers from Aspergillus melleus YIM PHI001. Natural Product Research, 38(10), 1653-1661. View Source
• [4] Kito, K., Ookura, R., Yoshida, S., Namikoshi, M., Ooi, T., & Kusumi, T. (2007). Pentaketides Relating to Aspinonene and Dihydroaspyrone from a Marine-Derived Fungus, Aspergillus ostianus. Journal of Natural Products, 70(12), 2022-2025. View Source
• [5] Fuchser, J., & Zeeck, A. (1994). Secondary Metabolites by Chemical Screening, 28. Aspinonene, a New Multifunctional Fungal Metabolite. Liebigs Annalen der Chemie, 1994(8), 831-835. View Source